Cas no 1710195-16-6 (3-Piperidin-4-yl-1H-pyrazole-4-carboxylic acid methyl ester)

3-Piperidin-4-yl-1H-pyrazole-4-carboxylic acid methyl ester is a heterocyclic compound featuring a piperidine-pyrazole core, which serves as a versatile intermediate in medicinal chemistry and pharmaceutical research. Its structural framework is valuable for the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and CNS-targeting agents. The ester moiety enhances solubility and reactivity, facilitating further derivatization. This compound exhibits favorable stability under standard laboratory conditions, making it suitable for diverse synthetic applications. Its well-defined purity and consistent performance ensure reliable results in lead optimization and scaffold modification studies. The presence of both basic (piperidine) and acidic (pyrazole) functionalities allows for tailored modifications to meet specific research requirements.

3-Piperidin-4-yl-1H-pyrazole-4-carboxylic acid methyl ester structure

1710195-16-6 structure

Product Name:3-Piperidin-4-yl-1H-pyrazole-4-carboxylic acid methyl ester

CAS No:1710195-16-6

MF:C₁₀H₁₅N₃O₂

MW:209.245002031326

CID:5152251

Update Time:2025-05-20

3-Piperidin-4-yl-1H-pyrazole-4-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

- 3-Piperidin-4-yl-1H-pyrazole-4-carboxylic acid methyl ester
- Inchi： 1S/C10H15N3O2/c1-15-10(14)8-6-12-13-9(8)7-2-4-11-5-3-7/h6-7,11H,2-5H2,1H3,(H,12,13)
- InChI Key： PAYQPOZESPRQEV-UHFFFAOYSA-N
- SMILES： N1C=C(C(OC)=O)C(C2CCNCC2)=N1

3-Piperidin-4-yl-1H-pyrazole-4-carboxylic acid methyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM510145-1g	Methyl3-(piperidin-4-yl)-1H-pyrazole-4-carboxylate	1710195-16-6	97%	1g	$539	2022-09-02

3-Piperidin-4-yl-1H-pyrazole-4-carboxylic acid methyl ester Related Literature

1. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
2. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
3. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
4. An Aptamer Bio-barCode (ABC) assay using SPR, RNase H, and probes with RNA and gold-nanorods for anti-cancer drug screening

Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
5. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068

Related Categories

Additional information on 3-Piperidin-4-yl-1H-pyrazole-4-carboxylic acid methyl ester

3-Piperidin-4-yl-1H-pyrazole-4-carboxylic acid methyl ester: A Comprehensive Overview

The compound with CAS No. 1710195-16-6, known as 3-Piperidin-4-yl-1H-pyrazole-4-carboxylic acid methyl ester, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural properties and potential applications in drug development. This compound is a derivative of pyrazole, a five-membered aromatic heterocycle, which is widely recognized for its versatility in chemical synthesis and biological activity.

Pyrazole, the core structure of this compound, is characterized by its two nitrogen atoms at positions 1 and 3. The substitution pattern in 3-Piperidin-4-yl-1H-pyrazole-4-carboxylic acid methyl ester introduces a piperidine ring at position 3 and a methyl ester group at position 4, significantly influencing its chemical reactivity and biological behavior. Piperidine, a six-membered saturated ring with one nitrogen atom, adds rigidity and potential for hydrogen bonding, enhancing the compound's stability and bioavailability.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry, particularly in the development of kinase inhibitors and anti-inflammatory agents. The presence of the piperidine moiety in 3-Piperidin-4-yl-1H-pyrazole-4-carboxylic acid methyl ester further enhances its ability to interact with biological targets, making it a promising candidate for therapeutic applications.

The synthesis of 3-Piperidin-4-yl-1H-pyrazole-4-carboxylic acid methyl ester typically involves multi-step processes, including nucleophilic substitution and cyclization reactions. Researchers have optimized these methods to achieve higher yields and better purity, ensuring scalability for potential industrial applications.

In terms of biological activity, this compound has shown potent inhibitory effects against various enzymes, including protein kinases and cyclooxygenases (COX). These findings suggest its potential as a lead compound in the development of novel anti-cancer and anti-inflammatory drugs. Furthermore, studies on its pharmacokinetics have demonstrated favorable absorption and metabolism profiles, supporting its suitability for oral administration.

Recent advancements in computational chemistry have enabled detailed molecular docking studies of 3-Piperidin-4-yl-1H-pyrazole-4-carboxylic acid methyl ester with target proteins. These studies provide insights into the compound's binding modes and interactions at atomic levels, facilitating rational drug design strategies.

Despite its promising properties, further research is required to fully elucidate the mechanisms underlying its biological activities and to explore its efficacy in preclinical models. Collaborative efforts between chemists, biologists, and pharmacologists are essential to harness the full potential of this compound in therapeutic development.